Cas no 219538-24-6 (2-Naphthalenol, 3-[5-(ethylamino)-1,3,4-thiadiazol-2-yl]-)

2-Naphthalenol, 3-[5-(ethylamino)-1,3,4-thiadiazol-2-yl]- structure
219538-24-6 structure
Product Name:2-Naphthalenol, 3-[5-(ethylamino)-1,3,4-thiadiazol-2-yl]-
CAS No:219538-24-6
MF:C14H13N3OS
MW:271.337521314621
CID:1405338
PubChem ID:3001241
Update Time:2025-04-20

2-Naphthalenol, 3-[5-(ethylamino)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenol, 3-[5-(ethylamino)-1,3,4-thiadiazol-2-yl]-
    • 3-[5-(ethylamino)-3H-1,3,4-thiadiazol-2-ylidene]naphthalen-2-one
    • DTXSID50782208
    • 3-[5-(Ethylamino)-1,3,4-thiadiazol-2(3H)-ylidene]naphthalen-2(3H)-one
    • 2-Ethylamino-5-(3-hydroxy-2-naphthoyl)-1,3,4-thiadiazole
    • 219538-24-6
    • 3-[5-(ethylamino)-1,3,4-thiadiazol-2-yl]naphthalen-2-ol
    • Inchi: 1S/C14H13N3OS/c1-2-15-14-17-16-13(19-14)11-7-9-5-3-4-6-10(9)8-12(11)18/h3-8,18H,2H2,1H3,(H,15,17)
    • InChI Key: GDKCODAJDBOADK-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C1=C(C=C2C=CC=CC2=C1)O)NCC

Computed Properties

  • Exact Mass: 271.07809
  • Monoisotopic Mass: 271.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • PSA: 58.04
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